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Compound of Interest

Compound Name: Pt(ll) Octaethylporphine ketone

Cat. No.: B1180644

An In-Depth Technical Guide to Platinum(ll) Octaethylporphine Ketone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Platinum(ll) Octaethylporphine
ketone (Pt(ll) OEPK), a synthetic platinum-bound porphyrin with significant applications in
research and development. This document outlines its alternative names, key molecular and
photophysical properties, experimental protocols for its synthesis and use, and its applications,
particularly in oxygen sensing.

Nomenclature and Alternate Names

Pt(ll) Octaethylporphine ketone is known by several alternate names in scientific literature
and commercial catalogs. Proper identification is crucial for accurate literature searches and
material acquisition.

A common abbreviation for this compound is PtOEPK.[1] Other synonyms include:
e Platinum (2+) 3,3,7,8,12,13,17,18-octaethylporphyrin-22,24-diid-2-one[2]
 platinum(ll) octaethylporphyrin ketone[1]

e [3,3,7,8,12,13,17,18-octaethylporphyrin-2(3H)-onato-
kappa(4)N(21),N(22),N(23),N(24)]platinum(ID[1]
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e Platinum(2+) 2,2,7,8,12,13,17,18-octaethyl-3-0x0-2H,3H-porphine-22,24-diide[1]
e 2,3,7,7,12,13,17,18-Octaethyl-8-ox0-7,8-dihydro-21H,23H-porphine platinum (11)[1]
Its Chemical Abstracts Service (CAS) number is 172617-46-8.[1][2][3]

Physicochemical and Photophysical Properties

Pt(Il) OEPK is a metalloporphyrin characterized by a central platinum(ll) ion coordinated within
a modified porphyrin macrocycle.[3] This structure imparts unique photophysical properties that
are central to its applications.

Table 1: Key Molecular and Photophysical Properties of Pt(ll) OEPK

Property Value References
Molecular Formula C36H4aN4OPt [11121[3]
Molecular Weight 743.85 g/mol [1][2][3]
Coordination Geometry Square-planar [3]
Absorption (Aaps) 592-602 nm [3]

Molar Extinction Coefficient () 1.4x10°% M~icm~1 [3]

Phosphorescence Emission

770-800 nm [3]
(Aem)

Triplet Excited State Lifetime 40-60 ps (in deaerated 3]

(To) toluene)

Synthesis and Characterization

The synthesis of Pt(Il) OEPK is a multi-step process that begins with the preparation of the
free-base octaethylporphyrin ketone (H2OEPK), followed by metallation.[3]

Experimental Protocol: Synthesis of Pt(ll) OEPK

e Preparation of the Free-Base: The initial step involves the synthesis of the free-base
octaethylporphyrin ketone (H20EPK).
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Metallation: The metallation is achieved by reacting H2OEPK with platinum(ll)
bis(benzonitrile) dichloride (Pt(CeHsCN)2Cl2).[3]

Reaction Conditions: The reaction is carried out under reflux conditions in a high-boiling
solvent such as diphenylether or o-dichlorobenzene.[3]

Monitoring the Reaction: The progress of the metallation can be monitored using UV-vis
spectroscopy. A complete reaction is indicated by a shift in the characteristic Q-band from
approximately 590 nm for the free-base to around 630 nm for the platinated form. This
process typically takes 60—90 minutes.[3]

Purification: The final product is purified using alumina chromatography to achieve a purity of
over 95%.[3]

Characterization: The purity and identity of the synthesized Pt(Il) OEPK can be confirmed by
mass spectrometry and elemental analysis.[3]
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Starting Materials

Free-base Octaethylporphyrin Ketone (H2OEPK) Platinum(II) bis(benzonitrile) dichloride

Rleaction

Reflux in high-boiling solvent (e.g., diphenylether) [«

60-90 min

Monitoring

UV-vis Spectroscopy (Q-band shift: ~590nm to ~630nm)

Purification & Characterization

Alumina Chromatography (>95% purity)

:

Mass Spectrometry & Elemental Analysis

Click to download full resolution via product page
Synthesis workflow for Pt(ll) Octaethylporphine ketone.

Principle of Operation in Oxygen Sensing

The primary application of Pt(Il) OEPK is in optical oxygen sensing. This is based on the

principle of phosphorescence quenching by molecular oxygen.[1]

In the absence of oxygen, Pt(ll) OEPK exhibits strong phosphorescence in the near-infrared
spectrum when excited by visible light.[3] When oxygen is present, it quenches the
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phosphorescence in a concentration-dependent manner. The relationship between
phosphorescence intensity and oxygen concentration is described by the Stern-Volmer
equation:

lo/l = 1 + KSV[O2]

Where:

lo is the phosphorescence intensity in the absence of oxygen.

| is the phosphorescence intensity in the presence of oxygen.

KSV is the Stern-Volmer constant.

[Oz] is the oxygen concentration.

The high sensitivity of Pt(ll) OEPK to oxygen quenching makes it an excellent probe for
measuring oxygen levels in various environments, including biological systems.[1]

Experimental Protocol: Oxygen Sensing using Pt(ll)
OEPK

e Sensor Fabrication: A sensor film is created by dissolving Pt(Il) OEPK and a polymer matrix,
such as polystyrene, in a solvent like toluene. This solution is then spin-coated onto a
substrate (e.g., a glass slide) to form a thin film.

o Excitation: The sensor film is excited using a light source with a wavelength corresponding to
the absorption maximum of Pt(ll) OEPK (around 592-602 nm).

¢ Detection: The resulting phosphorescence emission (around 770-800 nm) is measured using
a suitable detector, such as a spectrometer or a photodiode with appropriate filters.

o Calibration: The sensor is calibrated by measuring the phosphorescence intensity at known
oxygen concentrations to determine the Stern-Volmer constant (KSV).

e Measurement: The oxygen concentration in an unknown sample can then be determined by
measuring the phosphorescence intensity and applying the Stern-Volmer equation.
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Experimental workflow for oxygen sensing with Pt(Il) OEPK.

Applications in Drug Development and Research

The ability of Pt(ll) OEPK to accurately measure oxygen concentrations at the micro-level
makes it a valuable tool for researchers in drug development and other scientific fields.

e Cellular Oxygen Measurement: Pt(Il) OEPK can be incorporated into nanosensors to
perform real-time measurements of dissolved oxygen inside living cells. This is crucial for
studying cellular metabolism, hypoxia, and the effects of drugs on cellular respiration.

o Biocompatible Sensors: When encapsulated in biocompatible polymers, Pt(Il) OEPK can be
used to create sensors for monitoring oxygen levels in tissues and other biological
environments.

o Nanoparticle Formulations: There is emerging research on incorporating Pt(ll) OEPK into
nanoparticle-based systems. While not a therapeutic agent itself, its oxygen-sensing
capabilities can be integrated into theranostic nanoparticles, which combine diagnostic
sensing with therapeutic delivery. This could allow for the monitoring of tissue oxygenation
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during drug release, providing insights into the tumor microenvironment and treatment

efficacy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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